Cas no 54768-19-3 (6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline
• CAS No: 54768-19-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 942787
• PubChem ID: 16794362
• Update Time: 2025-06-07

6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• quinoline, 1,2,3,4-tetrahydro-6-(1-methylethyl)- (9ci)
• 6-Isopropyl-1,2,3,4-tetrahydroquinoline
• 1,1,4,4-tetramethyl-6-(propan-2-yl)-1,2,3,4-tetrahydronaphthalene
• 1,1,4,4-Tetramethyl-6-isopropyl-1,2,3,4-tetrahydro-naphthalin
• 1,1,4,4-Tetramethyl-6-isopropyl-tetralin
• 6-isopropyl-1,1,4,4-tetramethyl-1,2,3,4-tetrahydro-naphthalene
• 6-Isopropyl-1,1,4,4-tetramethyl-1,2,3,4-tetrahydro-naphthalin
• 6-Isopropyl-1,2,3,4-tetrahydrochinolin
• AC1L5EYK
• AG-J-88461
• CTK5H4493
• NSC17421
• 54768-19-3
• 6-propan-2-yl-1,2,3,4-tetrahydroquinoline
• 6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline
• Z234894901
• EN300-37062
• SCHEMBL6421470
• 6-ISOPROPYL-1,2,3,4-TETRA HYDROQUINOLINE
• CS-0216238
• AKOS000151198
• N12714

• Inchi： 1S/C12H17N/c1-9(2)10-5-6-12-11(8-10)4-3-7-13-12/h5-6,8-9,13H,3-4,7H2,1-2H3
• InChI Key： JEABVAYJIJIXLO-UHFFFAOYSA-N
• SMILES： N1CCCC2C=C(C=CC1=2)C(C)C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų